Cas no 2580094-86-4 (rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate)

rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate structure
2580094-86-4 structure
Product Name:rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate
CAS No:2580094-86-4
MF:C12H21NO3
MW:227.300043821335
CID:5656844
PubChem ID:165885917
Update Time:2025-07-15

rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27727950
    • 2580094-86-4
    • rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
    • rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate
    • Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(14)12-5-4-6-13-9(12)7-15-8-12/h9,13H,4-8H2,1-3H3/t9-,12-/m1/s1
    • InChI Key: HYMCUSLRYVTGBT-BXKDBHETSA-N
    • SMILES: O1C[C@@H]2[C@](C(=O)OC(C)(C)C)(C1)CCCN2

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27727950-1g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4
1g
$1142.0 2023-09-10
Enamine
EN300-27727950-5g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4
5g
$3313.0 2023-09-10
Enamine
EN300-27727950-10g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4
10g
$4914.0 2023-09-10
Enamine
EN300-27727950-0.05g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
0.05g
$959.0 2025-03-19
Enamine
EN300-27727950-0.1g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
0.1g
$1005.0 2025-03-19
Enamine
EN300-27727950-0.25g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
0.25g
$1051.0 2025-03-19
Enamine
EN300-27727950-0.5g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
0.5g
$1097.0 2025-03-19
Enamine
EN300-27727950-1.0g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
1.0g
$1142.0 2025-03-19
Enamine
EN300-27727950-2.5g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
2.5g
$2240.0 2025-03-19
Enamine
EN300-27727950-5.0g
rac-tert-butyl (4aR,7aR)-octahydrofuro[3,4-b]pyridine-4a-carboxylate
2580094-86-4 95.0%
5.0g
$3313.0 2025-03-19

Additional information on rac-tert-butyl (4aR,7aR)-octahydrofuro3,4-bpyridine-4a-carboxylate

Professional Introduction to Rac-Tert-Butyl (4aR,7aR)-Octahydrofuro[3,4-bpyridine-4a-carboxylate] (CAS No. 2580094-86-4)

Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate], identified by its CAS number 2580094-86-4, is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, featuring a complex fused ring system that contributes to its unique chemical and biological properties. The presence of multiple stereocenters, specifically highlighted in the designation (4aR,7aR), underscores the compound's chiral nature, which is a critical factor in its potential pharmacological activity.

The molecular structure of Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate] incorporates a pyridine core appended with a furan ring, creating a scaffold that is both structurally intricate and functionally versatile. The carboxylate group at the 4a position not only influences the compound's solubility and reactivity but also serves as a potential site for further chemical modifications. These structural features make it an attractive candidate for synthetic exploration and drug development.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The unique structural motifs present in Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate] align well with this trend, as they offer the potential to interact with biological targets in a highly specific manner. For instance, the pyridine and furan rings can serve as hydrogen bond donors or acceptors, facilitating interactions with proteins and nucleic acids. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. The fused heterocyclic system mimics natural bioactive molecules that have been shown to modulate neurotransmitter systems. Preliminary studies have suggested that compounds with similar scaffolds may exhibit properties relevant to treatments for conditions such as Alzheimer's disease and Parkinson's disease. The chiral center at the 7a position further adds to its potential as a lead compound, as enantiomeric purity is often a key determinant of pharmacological activity.

The synthesis of Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate] presents significant challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to achieve the desired stereoisomerization efficiently. These advancements not only facilitate the production of Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate) but also open up possibilities for generating libraries of related analogs for high-throughput screening.

In addition to its pharmacological potential, Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate) has shown promise in material science applications. Its rigid heterocyclic framework and functional groups make it a suitable candidate for designing organic semiconductors and ligands for metal complexes. These materials are integral to technologies ranging from organic light-emitting diodes (OLEDs) to catalytic systems used in industrial processes. The ability to fine-tune its properties through structural modifications offers exciting opportunities for innovation in multiple scientific domains.

The computational modeling of Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate) has also been extensively studied to gain insights into its behavior at both molecular and macroscopic levels. Molecular dynamics simulations have provided valuable information about its conformational flexibility and interactions with other molecules. These computational approaches are essential for rationalizing experimental observations and guiding the design of more effective derivatives.

Recent research has highlighted the importance of understanding the metabolic fate of novel compounds like Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate). Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have begun to unravel how this molecule is processed within biological systems. This information is crucial for predicting its pharmacokinetic profile and optimizing dosing regimens. Additionally, these studies have revealed unexpected pathways of metabolism that may provide new avenues for drug design.

The regulatory landscape surrounding the development and use of Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate) is evolving in response to these advancements. Regulatory agencies are increasingly requiring comprehensive data on both efficacy and safety before approving new drugs or materials derived from complex molecular structures like this one. This trend underscores the need for robust synthetic routes and thorough characterization methods.

Looking ahead, the future prospects for Rac-Tert-butyl (4aR,7aR)-octahydrofuro[3,4-bpyridine-4a-carboxylate) appear promising. Continued research into its pharmacological properties will likely uncover new therapeutic applications beyond those currently envisioned. Furthermore,innovations in synthetic chemistry may enable more efficient production methods,reducing costs and increasing accessibility。Collaborative efforts between academia,industry,and regulatory bodies will be essential in translating these scientific discoveries into tangible benefits for society。

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD